Cas no 1015758-24-3 (Lactose 6’-Sulfate)

• Product Name: Lactose 6’-Sulfate
• CAS No: 1015758-24-3
• Molecular Formula: C₁₂H₂₂O₁₄S
• Molecular Weight: 422.359684467316
• CID: 5069600
• PubChem ID: 91862042

Lactose 6’-Sulfate Properties

Names and Identifiers

• Lactose 6-sulfate
• Lactose 6'-sulfate
• 4-O-(6-O-Sulfo-beta-D-galactopyranosyl)-beta-D-glucopyranose

• InChIKey： NEVLAHFUHIDOLO-UHFFFAOYSA-N
• Inchi： 1S/C12H22O14S/c13-1-3-10(7(16)8(17)11(19)24-3)26-12-9(18)6(15)5(14)4(25-12)2-23-27(20,21)22/h3-19H,1-2H2,(H,20,21,22)
• SMILES： S(=O)(=O)(O)OCC1C(C(C(C(O1)OC1C(CO)OC(C(C1O)O)O)O)O)O

Computed Properties

• Exact Mass: 422.07302654g/mol
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 14
• Rotatable Bond Count: 6
• Monoisotopic Mass: 422.07302654g/mol
• Heavy Atom Count: 27
• Complexity: 579
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -5.7
• Topological Polar Surface Area: 241

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Disaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Disaccharides